Cas no 1303-86-2 (Boric anhydride)

• Product Name: Boric anhydride
• CAS No: 1303-86-2
• MF: B₂O₃
• MW: 69.6202001571655
• MDL: MFCD00011315
• CID: 41162
• PubChem ID: 24852124
• Update Time: 2025-06-14

Boric anhydride Chemical and Physical Properties

Names and Identifiers

• Boric anhydride
• BORIC ACID
• BORIC ACID-ANHYDRIDE
• BORIC ACID, ANHYDROUS
• BORIC OXIDE
• BORON (III) TRI-OXIDE
• BORON OXIDE
• BORON TRIOXIDE
• DI-BORON TRIOXIDE
• ORTHOBORIC ACID
• Boria
• boricacid(hbo2),anhydride
• boricoxide(b2o3)
• Boron oxide (B2O3)
• Boron sesquioxide
• caswellno.109b
• Diboron trioxide
• Boricanhydridepowder
• B2O3
• B-O
• Dibortrioxid
• fusedboricacid
• oxydedebore
• wellno.109b
• boron(III) oxide
• oxo(oxoboranyloxy)borane
• Boric anhydride, 99.999% trace metals basis
• Boric anhydride, Vetec(TM) reagent grade, 98%
• Boric acid anhydride
• Q411076
• Boric Anhydride (Boron Trioxide B2O3) granular
• JKWMSGQKBLHBQQ-UHFFFAOYSA-N
• Titanium Nitride (TiN) Powder
• Boric anhydride, purum p.a., >=97.0% (T)
• E75776
• FT-0694863
• CHEBI:30163
• Boric anhydride;
• Boric anhydride, 99.98% trace metals basis
• Boric anhydride, puriss. p.a., >=98% (T)
• Boron Oxide Submicron/Powder/Nanopowder
• 1303-86-2
• Boron Oxide Nanopowder
• AKOS015903863
• Boron Trioxide Powder / B2O3 Powder

• MDL： MFCD00011315
• Inchi： 1S/B2O3/c3-1-5-2-4
• InChI Key： JKWMSGQKBLHBQQ-UHFFFAOYSA-N
• SMILES： O(B=O)B=O

Computed Properties

• Exact Mass: 72.01900
• Monoisotopic Mass: 70.003355
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Ionization Potential: 13.50 eV
• Color/Form: Colorless glassy crystals or powders.
• Density: 2.46 g/mL at 25 °C(lit.)
• Melting Point: 450 °C (lit.)
• Boiling Point: 1860ºC
• Flash Point: 1860°C
• Refractive Index: INDEX OF REFRACTION: 1.61
• PH: 4 (10g/l, H2O, 25℃)
• Solubility: 36g/l
• Water Partition Coefficient: 36G/L(25ºC)
• Stability/Shelf Life: Stable. Moisture sensitive. Incompatible with water.
• PSA: 43.37000
• LogP: -1.60300
• Merck: 14,1337
• Sensitiveness: Hygroscopic
• Solubility: Dissolve in water and become boric acid. Soluble in acid and alkali solutions

Boric anhydride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 60-61
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-10
• RTECS：ED7900000
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Inert atmosphere,Room Temperature(BD118577)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Boric anhydride

Recent Advances in Boric Anhydride (1303-86-2) Research: Applications and Innovations in Chemical Biology and Medicine

Boric anhydride (CAS: 1303-86-2), also known as diboron trioxide, is a critical chemical compound with diverse applications in the fields of chemical biology and medicine. Recent studies have explored its unique properties, including its role as a boron source in synthetic chemistry, its potential in drug delivery systems, and its utility in material science. This research brief synthesizes the latest findings on boric anhydride, highlighting its significance in contemporary research and industrial applications.

One of the most notable advancements in the use of boric anhydride is its application in the synthesis of boron-containing compounds. Researchers have leveraged its reactivity to develop novel boron-based drugs, which are gaining attention for their therapeutic potential in treating diseases such as cancer and bacterial infections. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the efficacy of boric anhydride-derived compounds in inhibiting tumor growth by targeting specific enzymatic pathways. This underscores the compound's versatility as a building block in medicinal chemistry.

In addition to its role in drug development, boric anhydride has been investigated for its use in advanced material science. Recent work has focused on its incorporation into polymers and ceramics to enhance their thermal and mechanical properties. A study in *Advanced Materials* (2024) reported the successful integration of boric anhydride into a polymer matrix, resulting in materials with improved durability and resistance to high temperatures. These findings open new avenues for the use of boric anhydride in industrial applications, such as aerospace and electronics.

Another emerging area of research involves the use of boric anhydride in nanotechnology. Scientists have explored its potential as a precursor for the synthesis of boron-based nanoparticles, which exhibit unique optical and electronic properties. A 2024 paper in *Nano Letters* detailed the development of boric anhydride-derived nanoparticles for use in bioimaging and targeted drug delivery. These nanoparticles demonstrated high biocompatibility and specificity, making them promising candidates for next-generation biomedical applications.

Despite these advancements, challenges remain in the large-scale production and application of boric anhydride. Issues such as its hygroscopic nature and the need for precise control over reaction conditions have prompted ongoing research into optimizing its synthesis and handling. Recent efforts have focused on developing more efficient catalytic processes and stabilizing agents to address these limitations. For example, a 2023 study in *Chemical Engineering Journal* proposed a novel method for the controlled hydrolysis of boric anhydride, significantly improving its stability and usability in industrial settings.

In conclusion, boric anhydride (1303-86-2) continues to be a compound of significant interest in chemical biology and medicine. Its diverse applications—from drug development to material science and nanotechnology—highlight its versatility and potential for innovation. As research progresses, addressing the challenges associated with its use will be crucial for unlocking its full potential. This brief underscores the importance of ongoing interdisciplinary collaboration to advance the understanding and application of boric anhydride in cutting-edge scientific and industrial contexts.